Cas no 2141335-74-0 (2-(3-amino-5-methylthiolan-3-yl)acetamide)

• Product Name: 2-(3-amino-5-methylthiolan-3-yl)acetamide
• CAS No: 2141335-74-0
• MF: C₇H₁₄N₂OS
• MW: 174.263860225677
• CID: 6165532
• PubChem ID: 165950601
• Update Time: 2025-05-20

2-(3-amino-5-methylthiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-methylthiolan-3-yl)acetamide
• 2141335-74-0
• EN300-1286888

• Inchi： 1S/C7H14N2OS/c1-5-2-7(9,4-11-5)3-6(8)10/h5H,2-4,9H2,1H3,(H2,8,10)
• InChI Key： JJQYDJKGYYCEKT-UHFFFAOYSA-N
• SMILES： S1CC(CC(N)=O)(CC1C)N

Computed Properties

• Exact Mass: 174.08268425g/mol
• Monoisotopic Mass: 174.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 2-(3-amino-5-methylthiolan-3-yl)acetamide

2-(3-Amino-5-Methylthiolan-3-Yl)Acetamide (CAS No. 2141335-74-0)

The compound 2-(3-amino-5-methylthiolan-3-yl)acetamide, identified by the CAS registry number 2141335-74-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thioamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound consists of a thiolane ring (a five-membered sulfur-containing ring) substituted with an amino group and an acetamide moiety, making it a unique scaffold for further chemical modifications and functionalization.

Recent studies have highlighted the importance of 2-(3-amino-5-methylthiolan-3-yl)acetamide in various biochemical pathways. For instance, researchers have explored its role as a potential inhibitor of specific enzymes involved in metabolic disorders. The presence of the amino group and the acetamide moiety provides this compound with the ability to interact with biological targets through hydrogen bonding and other non-covalent interactions, which are critical for its bioactivity.

In terms of synthesis, the compound can be prepared via a multi-step process involving the reaction of thiourea derivatives with appropriate alkylating agents. The optimization of synthetic routes has been a focus of recent research, aiming to improve yield and purity while reducing production costs. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the preparation process.

The pharmacological evaluation of 2-(3-amino-5-methylthiolan-3-yl)acetamide has revealed promising results in preclinical models. Studies conducted in vitro have demonstrated its ability to modulate key cellular processes, including apoptosis and inflammation. Furthermore, in vivo experiments using animal models have shown that this compound exhibits selective activity against certain pathological conditions without significant toxicity, suggesting its potential as a lead molecule for drug development.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for pharmaceutical applications.

In conclusion, 2-(3-amino-5-methylthiolan-3-Yl)Acetamide (CAS No. 2141335-74-0) represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic purposes. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological evaluation, positions it as a promising candidate for future drug discovery efforts.